Cas no 827030-42-2 (Ethanol, 2-[[4-[(4-methoxyphenyl)methylamino]-2-quinazolinyl]amino]-)

• Product Name: Ethanol, 2-[[4-[(4-methoxyphenyl)methylamino]-2-quinazolinyl]amino]-
• CAS No: 827030-42-2
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 686279
• PubChem ID: 11255793
• Update Time: 2025-04-19

Ethanol, 2-[[4-[(4-methoxyphenyl)methylamino]-2-quinazolinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[4-[(4-methoxyphenyl)methylamino]-2-quinazolinyl]amino]-
• 2-[[4-[(4-methoxyphenyl)methylamino]quinazolin-2-yl]amino]ethanol
• 2-((4-((4-Methoxyphenyl)(methyl)amino)quinazolin-2-yl)amino)ethanol
• 2-{4-[(4-Methoxy-phenyl)-methyl-amino]-quinazolin-2-ylamino}-ethanol
• N2-(2-Hydroxylethyl)-N4-(4-methoxy-phenyl)-N 4-methyl-quinazoline-2,4-diamine
• QWZWVBXBEWQCOS-UHFFFAOYSA-N
• 827030-42-2
• SCHEMBL3119021
• CHEMBL3905227
• N2-(2-Hydroxylethyl)-N4-(4-methoxy-phenyl)-N4-methyl-quinazoline-2,4-diamine
• 2-({4-[(4-methoxyphenyl)(methyl)amino]quinazolin-2-yl}amino)ethan-1-ol

• Inchi： 1S/C18H20N4O2/c1-22(13-7-9-14(24-2)10-8-13)17-15-5-3-4-6-16(15)20-18(21-17)19-11-12-23/h3-10,23H,11-12H2,1-2H3,(H,19,20,21)
• InChI Key： QWZWVBXBEWQCOS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C)C1C2C=CC=CC=2N=C(NCCO)N=1

Computed Properties

• Exact Mass: 324.15862589g/mol
• Monoisotopic Mass: 324.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.5Ų